2-(7-Fluoroquinazolin-4-yl)-5-phenyl-1,3,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-4,6-dione

• IUPAC Name: 2-(7-fluoroquinazolin-4-yl)-5-phenyl-1,3,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-4,6-dione
• InChI: InChI=1S/C20H15FN4O2/c21-12-6-7-14-17(8-12)22-11-23-18(14)24-9-15-16(10-24)20(27)25(19(15)26)13-4-2-1-3-5-13/h1-8,11,15-16H,9-10H2
• InChI Key: XIHZUEAEGPNFCC-UHFFFAOYSA-N
• Canonical SMILES: C1C2C(CN1C3=NC=NC4=C3C=CC(=C4)F)C(=O)N(C2=O)C5=CC=CC=C5
• Molecular Formula: C20H15FN4O2
• Molecular Weight: 362.4 g/mol

Description

The compound is a complex organic molecule that includes a Fluoroquinazolin and a Pyrrolopyrrole dione component. These types of compounds are often used in the development of various pharmaceuticals and in other chemical research.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple ring structures including a Fluoroquinazolin and a Pyrrolopyrrole dione.

Mechanism of Action

The mechanism of action would depend on the specific use of the compound. For example, if used in the creation of organic solar cells, the compound would likely contribute to the cell’s ability to absorb and convert sunlight into electricity.

Future Directions

The future directions of research involving this compound could potentially involve further exploration of its use in the creation of organic solar cells and other electronic devices.